Cas no 2172207-16-6 (3-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid)

• Product Name: 3-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid
• CAS No: 2172207-16-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5940374
• PubChem ID: 165538879
• Update Time: 2025-06-21

3-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid
• 3-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]propanoic acid
• EN300-1516571
• 2172207-16-6

• Inchi： 1S/C27H34N2O5/c1-3-19(12-13-25(30)29(2)17-15-26(31)32)14-16-28-27(33)34-18-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,19,24H,3,12-18H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： WIGZGYSRQUEDAW-UHFFFAOYSA-N
• SMILES： O(C(NCCC(CC)CCC(N(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid

Compound CAS No 2172207-16-6: 3,4-Ethyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}amino-N-methylhexanamidopropanoic Acid

The compound with CAS number 2172207-16-6, named 3,4-Ethyl-6-{(9H-fluoren-9-yl)methoxycarbonyl}amino-N-methylhexanamidopropanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl substituent, and a methylated amide functionality. The combination of these groups makes it a versatile molecule with applications in drug discovery, peptide synthesis, and materials science.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis due to their ability to protect amino groups during solid-phase synthesis. The Fmoc group is known for its stability under basic conditions and its ease of removal under acidic conditions, making it an ideal protecting group in peptide chemistry. In the case of CAS 2172207-16-6, the presence of the Fmoc group suggests that this compound could serve as a building block for constructing more complex peptides or bioactive molecules.

The ethyl substituent at the 3,4-position of the hexanamide chain adds further complexity to the molecule's structure, potentially influencing its solubility, stability, and interactions with biological systems. This substituent could also play a role in modulating the pharmacokinetic properties of the compound if it were to be used in drug development.

The N-methyl group attached to the hexanamide chain introduces additional steric effects and could influence the molecule's conformational flexibility. This modification might enhance the compound's resistance to enzymatic degradation or improve its ability to cross cellular membranes, both of which are critical factors in drug delivery systems.

From a synthetic perspective, the preparation of CAS 2172207-16-6 likely involves a multi-step process that includes coupling reactions, protection/deprotection strategies, and purification techniques such as chromatography or crystallization. The synthesis would require careful optimization to ensure high yields and purity, given the complexity of the molecule.

In terms of biological activity, compounds with similar structures have been reported to exhibit interesting properties such as anti-inflammatory effects or inhibition of specific enzymes. While there is no direct data available on CAS 2172207-16-6 itself, its structural features suggest that it could be explored for potential bioactivity using in vitro assays or computational modeling techniques.

Looking ahead, advancements in computational chemistry and machine learning are enabling researchers to predict the properties of complex molecules like CAS 2172207-16-6 with greater accuracy. These tools can help identify potential applications or optimize synthetic routes before experimental work begins.

In conclusion, CAS number 2172207-16-6 represents a sophisticated organic compound with promising potential in multiple areas of research and development. Its unique structure combines functional groups that are highly valued in chemical synthesis and biological studies, making it a valuable addition to any research portfolio.